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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771

Technical Support Center: High-Purity 4-tert-
butyloctane

This guide provides best practices for the storage and handling of high-purity 4-tert-
butyloctane, addressing potential issues encountered during research and development.

Frequently Asked Questions (FAQSs)

Q1: What is the appropriate storage temperature for high-purity 4-tert-butyloctane?

Al: High-purity 4-tert-butyloctane should be stored in a cool, dry, and well-ventilated area.
While a specific temperature range is not readily available, storing it at controlled room
temperature, away from direct sunlight and heat sources, is recommended. For long-term
storage, refrigeration may be considered to minimize any potential degradation, although its
high boiling point suggests it is relatively stable at ambient temperatures.

Q2: What type of container should I use to store 4-tert-butyloctane?

A2: Store 4-tert-butyloctane in its original, tightly sealed container. If transferring to a different
container, ensure it is made of a compatible material, such as amber glass or a suitable
chemically resistant plastic, to prevent contamination and reaction.

Q3: Is 4-tert-butyloctane sensitive to air or moisture?
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A3: While specific data for 4-tert-butyloctane is limited, branched alkanes are generally stable
in the presence of air and moisture under normal storage conditions. However, to maintain high
purity, it is best practice to minimize exposure to the atmosphere by keeping the container
tightly sealed when not in use.

Q4: What are the known chemical incompatibilities for 4-tert-butyloctane?

A4: 4-tert-butyloctane is incompatible with strong oxidizing agents. Contact with these
substances can lead to vigorous reactions, potentially causing fires or explosions. Keep it
isolated from materials such as peroxides, nitrates, and perchlorates.

Q5: What personal protective equipment (PPE) should be worn when handling 4-tert-
butyloctane?

A5: When handling 4-tert-butyloctane, it is essential to wear appropriate personal protective
equipment. This includes:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Nitrile rubber gloves.
» Body Protection: A lab coat or other protective clothing to prevent skin contact.

e Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator
with an organic vapor cartridge may be necessary.
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Issue

Possible Cause

Troubleshooting Steps

Contamination of the sample

Improper storage container or
handling.

1. Verify that the storage
container is appropriate and
tightly sealed. 2. Ensure that
all transfers are performed
using clean and dry
equipment. 3. Avoid
introducing any impurities
during handling.

Unexpected reaction

Incompatibility with other

reagents.

1. Confirm that 4-tert-
butyloctane is not mixed with
strong oxidizing agents. 2.
Review the experimental
protocol to identify any

potential reactive species.

Physical appearance change

(e.g., color)

Contamination or degradation.

1. Compare the appearance to
a fresh, unopened sample if
available. 2. If contamination is
suspected, consider
purification methods such as
distillation. 3. If degradation is
suspected, verify the storage
conditions and age of the

sample.

Quantitative Data Summary

Property

Value

Molecular Formula

Ci2H26

Molecular Weight 170.33 g/mol [1]

Boiling Point 191°C[2]

Melting Point -50.8°C (estimate)[2]

Density 0.7602 g/cm?3[2]
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Experimental Workflow: Handling and Storage
Troubleshooting

Storage Issue Handiing Issue
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Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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